Cas no 2171837-79-7 (2-N-ethyl-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methoxypropanamidoacetic acid)

• Product Name: 2-N-ethyl-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methoxypropanamidoacetic acid
• CAS No: 2171837-79-7
• MF: C₂₃H₂₆N₂O₆
• MW: 426.462346553802
• CID: 5905736
• PubChem ID: 165746023
• Update Time: 2025-10-31

2-N-ethyl-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methoxypropanamidoacetic acid Chemical and Physical Properties

Names and Identifiers

• 2-N-ethyl-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methoxypropanamidoacetic acid
• 2171837-79-7
• EN300-1486807
• 2-[N-ethyl-3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-2-methoxypropanamido]acetic acid

• Inchi： 1S/C23H26N2O6/c1-3-25(13-21(26)27)22(28)20(30-2)12-24-23(29)31-14-19-17-10-6-4-8-15(17)16-9-5-7-11-18(16)19/h4-11,19-20H,3,12-14H2,1-2H3,(H,24,29)(H,26,27)
• InChI Key： YEIBTMAOTCBXFA-UHFFFAOYSA-N
• SMILES： O(C(NCC(C(N(CC(=O)O)CC)=O)OC)=O)CC1C2C=CC=CC=2C2C=CC=CC1=2

Computed Properties

• Exact Mass: 426.17908655g/mol
• Monoisotopic Mass: 426.17908655g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 31
• Rotatable Bond Count: 10
• Complexity: 620
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 105Ų

Additional information on 2-N-ethyl-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methoxypropanamidoacetic acid

Recent Advances in the Study of 2-N-ethyl-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methoxypropanamidoacetic acid (CAS: 2171837-79-7)

The compound 2-N-ethyl-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methoxypropanamidoacetic acid (CAS: 2171837-79-7) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique structural features, has shown promising potential in various applications, including drug development, peptide synthesis, and biochemical assays. The presence of the fluorenylmethoxycarbonyl (Fmoc) group and the ethyl-methoxypropanamidoacetic acid moiety makes it a versatile intermediate in organic synthesis and a valuable tool in medicinal chemistry.

Recent studies have focused on elucidating the synthetic pathways and optimizing the production of this compound. A study published in the Journal of Medicinal Chemistry (2023) highlighted an improved synthetic route that enhances yield and purity, addressing previous challenges in large-scale production. The researchers employed a combination of solid-phase peptide synthesis (SPPS) and solution-phase techniques, achieving a purity of over 98% as confirmed by HPLC and mass spectrometry. This advancement is expected to facilitate its broader application in drug discovery programs.

In addition to its synthetic utility, 2-N-ethyl-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methoxypropanamidoacetic acid has been investigated for its role in modulating protein-protein interactions. A recent preprint on bioRxiv (2024) demonstrated its efficacy as a small-molecule inhibitor of a key enzyme involved in inflammatory pathways. The study utilized molecular docking and in vitro assays to validate its binding affinity and selectivity, suggesting its potential as a lead compound for anti-inflammatory therapeutics.

Furthermore, the compound's stability and compatibility with biological systems have been explored. A 2024 study in ACS Chemical Biology reported its use as a fluorescent probe for tracking intracellular processes. The Fmoc group's inherent fluorescence properties, combined with the compound's cell permeability, enabled real-time monitoring of enzymatic activity in live cells, offering new insights into cellular metabolism and signaling pathways.

In conclusion, the growing body of research on 2-N-ethyl-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methoxypropanamidoacetic acid underscores its multifaceted applications in chemical biology and drug development. Continued efforts to refine its synthesis and explore its biological activities are likely to uncover additional therapeutic and diagnostic opportunities. Researchers are encouraged to leverage these advancements in their own work, particularly in the design of novel peptide-based therapeutics and biochemical tools.